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Compound of Interest

Compound Name: (4-(Pyridin-3-yl)phenyl)methanol

Cat. No.: B1301836 Get Quote

An In-depth Technical Guide to (4-(Pyridin-3-
yl)phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of (4-(Pyridin-3-yl)phenyl)methanol, a heterocyclic compound of interest in

medicinal chemistry and materials science. This document collates available experimental and

computed data, outlines synthetic approaches, and explores the potential biological relevance

of this molecule.

Core Physical and Chemical Properties
(4-(Pyridin-3-yl)phenyl)methanol, with the chemical formula C₁₂H₁₁NO, is a white solid at

room temperature. Its structure features a central phenyl ring substituted with a hydroxylmethyl

group and a pyridin-3-yl group. This arrangement imparts a degree of polarity and potential for

hydrogen bonding, influencing its physical and chemical characteristics.

Physicochemical Data
A summary of the key physicochemical properties of (4-(Pyridin-3-yl)phenyl)methanol is
presented in Table 1. This includes both experimentally determined and computationally

predicted values to provide a comprehensive profile of the compound.
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Property Value Source

Molecular Formula C₁₂H₁₁NO PubChem[1]

Molecular Weight 185.22 g/mol PubChem[1]

Melting Point 105.5-107.5 °C ChemicalBook[2]

Boiling Point 363.9 ± 30.0 °C (Predicted) ChemicalBook[2]

Density 1.145 ± 0.06 g/cm³ (Predicted) ChemicalBook[2]

XLogP3 1.6 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

Topological Polar Surface Area 33.1 Å² PubChem[1]

Table 1: Physicochemical Properties of (4-(Pyridin-3-yl)phenyl)methanol

Synthesis and Experimental Protocols
The synthesis of (4-(Pyridin-3-yl)phenyl)methanol can be achieved through a multi-step

process, commonly involving a Suzuki-Miyaura cross-coupling reaction followed by the

reduction of a carbonyl group.

Synthetic Strategy Overview
A plausible and widely utilized synthetic route is depicted in the workflow diagram below. This

strategy begins with the coupling of a boronic acid derivative with a halogenated benzene

derivative, followed by the reduction of the resulting aldehyde to the desired alcohol.
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Suzuki-Miyaura Coupling

Carbonyl Reduction

3-Pyridylboronic Acid

4-(Pyridin-3-yl)benzaldehyde

4-Bromobenzaldehyde Pd Catalyst, Base

4-(Pyridin-3-yl)benzaldehyde

(4-(Pyridin-3-yl)phenyl)methanol

Reducing Agent (e.g., NaBH4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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